Cas no 52427-13-1 (Phenol,4-(1-ethyl-1-methylhexyl)-)

Phenol,4-(1-ethyl-1-methylhexyl)- structure
52427-13-1 structure
Product Name:Phenol,4-(1-ethyl-1-methylhexyl)-
CAS No:52427-13-1
MF:C15H24O
MW:220.350464820862
CID:373807
PubChem ID:329754292
Update Time:2025-04-19

Phenol,4-(1-ethyl-1-methylhexyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-(1-ethyl-1-methylhexyl)-
    • 4-(1-Ethyl-1-methylhexyl)phenol
    • 4-(6-methyloctyl)phenol
    • EINECS 257-907-1
    • P-33NP
    • 4-(1-Ethyl-1-methylhexyl)phenol, analytical standard
    • Q27294627
    • 4-[1-Ethyl-1-methylhexyl]-phenol
    • Phenol, 4-(1-ethyl-1-methylhexyl)-
    • YOH2D75969
    • UNII-YOH2D75969
    • NS00058979
    • QQKQQJZGUCFUPP-UHFFFAOYSA-N
    • 52427-13-1
    • 4-(3-methyloctan-3-yl)phenol
    • DTXSID20872584
    • (+/-)-4-(1-ETHYL-1-METHYLHEXYL)PHENOL
    • 3M3-Nonylphenol isomer, 4-(3-Methyl-3-octyl)phenol
    • 4-(1-ETHYL-1-METHYLHEXYL)PHENOL, (+/-)-
    • Phenol, 4-(1-ethyl-1-methylhexyl)
    • DB-315639
    • DTXCID80820228
    • MDL: MFCD16652542
    • Inchi: 1S/C15H24O/c1-4-6-7-12-15(3,5-2)13-8-10-14(16)11-9-13/h8-11,16H,4-7,12H2,1-3H3
    • InChI Key: QQKQQJZGUCFUPP-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C(C)(CC)CCCCC

Computed Properties

  • Exact Mass: 220.18282
  • Monoisotopic Mass: 220.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 5.9
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

Phenol,4-(1-ethyl-1-methylhexyl)- Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
32702-10MG
Phenol,4-(1-ethyl-1-methylhexyl)-
52427-13-1
10mg
¥6289.08 2023-04-26
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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52427-13-1
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¥9944 2023-01-16
SHENG KE LU SI SHENG WU JI SHU
sc-299190-10 mg
4-(1-Ethyl-1-methylhexyl)phenol,
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¥4,325.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-299190-10mg
4-(1-Ethyl-1-methylhexyl)phenol,
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¥4325.00 2023-09-05
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